Cas no 102458-32-2 (1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl-)
![1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl- structure](https://www.kuujia.com/scimg/cas/102458-32-2x300.png)
102458-32-2 structure
Product Name:1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl-
CAS No:102458-32-2
Molecular Formula:C20H24N4O
Molecular Weight:336.43076
CID:161156
PubChem ID:3025324
1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl- Properties
Names and Identifiers
-
- 1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl-
- N'-[(4-methoxyphenyl)methyl]-N,N-dimethyl-N'-quinazolin-4-ylethane-1,2-diamine
- 4-((2-(Dimethylamino)ethyl)(p-methoxybenzyl)amino)quinazoline
- BRN 0898104
- DTXSID30145175
- 102458-32-2
- Quinazoline, 4-((2-(dimethylamino)ethyl)(p-methoxybenzyl)amino)-
-
- InChIKey: BECBKJSFVHDWON-UHFFFAOYSA-N
- Inchi: InChI=1S/C20H24N4O/c1-23(2)12-13-24(14-16-8-10-17(25-3)11-9-16)20-18-6-4-5-7-19(18)21-15-22-20/h4-11,15H,12-14H2,1-3H3
- SMILES: COC1=CC=C(CN(C2=NC=NC3=CC=CC=C23)CCN(C)C)C=C1
Computed Properties
- Exact Mass: 336.19522
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 7
- Monoisotopic Mass: 336.195
- Heavy Atom Count: 25
- Complexity: 384
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.5
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- LogP: 3.20660
- PSA: 41.49
- Refractive Index: 1.632
- Boiling Point: 484.1°C at 760 mmHg
- Flash Point: 246.6°C
- Density: 1.162
1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl- Related Literature
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Xue Lan,Yan Tao Dong,Tiancheng Mu,Xiao Zheng Lan Phys. Chem. Chem. Phys., 2022,24, 1399-1404
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Luciana Vieira,Jose de Ribamar Martins Neto,Odair Pastor Ferreira,Roberto Manuel Torresi,Susana Ines Cordoba de Torresi,Oswaldo Luiz Alves RSC Adv., 2018,8, 30346-30353
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Santidan Biswas,Victor V. Yashin,Anna C. Balazs Soft Matter, 2020,16, 5120-5131
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C. Guguschev,J. Hidde,M. Gogolin,D. Klimm CrystEngComm, 2018,20, 2868-2876
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Samuel L. C. Moors,El Amine Mernissi Cherigui,Herman Terryn,Johan Deconinck,Jon Ustarroz,Frank De Proft Nanoscale Adv., 2019,1, 2847-2856
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S. Vaziri,M. Belete,E. Dentoni Litta,A. D. Smith,G. Lupina,M. Östling Nanoscale, 2015,7, 13096-13104
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Shengchao Qiu,Hua Xue,Ran Wang,Chi Zhang,Qun He,Guanjun Chang Soft Matter, 2023,19, 2891-2901
102458-32-2 (1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-4-quinazolinyl-) Related Products
- 459-46-1(4-fluorobenzyl bromide)
- 458-37-7(Curcumin)
- 110-12-3(5-Methyl-2-hexanone)
- 115-95-7(Linalyl acetate)
- 101-18-8(3-Hydroxydiphenylamine)
- 350-03-8(1-(pyridin-3-yl)ethan-1-one)
- 117-11-3(1-Amino-5-chloroanthracene-9,10-dione)
- 4043-88-3((2S)-2,5-dihydro-1H-pyrrole-2-carboxylic acid)
- 3216-49-7(3-Methylbenzobthiophene-2-carbonitrile)
- 103-39-9(2-(1-Methyl-2-phenoxyethyl)aminoethanol)
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